Cas no 2034526-75-3 (N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 2034526-75-3
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 6206342
• PubChem ID: 91814012
• Update Time: 2025-05-25

N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034526-75-3
• N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• AKOS025315801
• N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxopyridine-3-carboxamide
• F6445-7193

• Inchi： 1S/C16H18N2O3/c1-4-11-7-5-6-8-13(11)17-16(20)12-10-18(2)15(19)9-14(12)21-3/h5-10H,4H2,1-3H3,(H,17,20)
• InChI Key： AYRBYQQUGLUILG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N(C)C=C1C(NC1C=CC=CC=1CC)=O)=O

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2034526-75-3)

N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2034526-75-3) is a synthetic organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of dihydropyridine derivatives, which are known for their diverse biological activities. The presence of a methoxy group and a carboxamide moiety in its structure makes it a promising candidate for various applications, including drug development and material science.

In recent years, the scientific community has shown growing interest in N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide due to its potential therapeutic properties. Researchers are particularly intrigued by its possible role in modulating enzyme activity and its interactions with biological targets. The compound's CAS No. 2034526-75-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its structural features align with current trends in small molecule drug discovery, a hot topic in the pharmaceutical industry.

The synthesis of N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves multi-step organic reactions, often starting from readily available precursors. The 2-ethylphenyl group and the 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine core are key structural elements that contribute to its stability and reactivity. These characteristics make it a valuable intermediate for further chemical modifications, which are essential for optimizing its biological activity. The compound's molecular weight and solubility properties are also critical factors that influence its applicability in various research settings.

From a pharmacological perspective, N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has been explored for its potential to interact with specific protein targets. This aligns with the broader interest in targeted therapy, a trending topic in medical research. The compound's ability to form hydrogen bonds and hydrophobic interactions makes it a suitable candidate for structure-activity relationship (SAR) studies. Such studies are crucial for understanding how subtle changes in molecular structure can enhance efficacy and reduce side effects.

In the context of drug development, CAS No. 2034526-75-3 represents a scaffold that could be optimized for improved pharmacokinetic properties. Researchers are particularly interested in its metabolic stability and bioavailability, which are common challenges in the design of new therapeutics. The compound's lipophilicity and polar surface area are also under investigation, as these parameters are critical for predicting its behavior in biological systems. These aspects are frequently discussed in forums and publications focused on medicinal chemistry.

Beyond its potential therapeutic applications, N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is also of interest in material science. Its unique electronic properties and ability to form stable crystalline structures make it a candidate for use in organic electronics and sensors. This dual applicability highlights the versatility of this compound and underscores its importance in interdisciplinary research. The growing demand for functional materials has further fueled interest in such molecules.

In summary, N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2034526-75-3) is a compound with significant potential in both pharmaceutical and material science applications. Its structural complexity and functional groups make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug design and advanced materials. Its relevance to current trends ensures that it will be a topic of interest for years to come.